Cas no 1091438-76-4 (N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylnaphthalene-1-sulfonamide)

• Product Name: N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylnaphthalene-1-sulfonamide
• CAS No: 1091438-76-4
• MF: C₂₃H₂₅N₃O₂S
• MW: 407.528504133224
• CID: 6134686
• PubChem ID: 71780334
• Update Time: 2025-06-14

N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylnaphthalene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylnaphthalene-1-sulfonamide
• N-[2-(dimethylamino)-2-(1-methylindol-3-yl)ethyl]naphthalene-1-sulfonamide
• AKOS024509659
• 1091438-76-4
• F5477-0046
• N-[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]naphthalene-1-sulfonamide
• N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)naphthalene-1-sulfonamide
• VU0644122-1

• Inchi： 1S/C23H25N3O2S/c1-25(2)22(20-16-26(3)21-13-7-6-12-19(20)21)15-24-29(27,28)23-14-8-10-17-9-4-5-11-18(17)23/h4-14,16,22,24H,15H2,1-3H3
• InChI Key： IXZHUVYHYQRUBI-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N(C)C)C2C3=C(N(C)C=2)C=CC=C3)(=O)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 407.16674822g/mol
• Monoisotopic Mass: 407.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 62.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives

Additional information on N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylnaphthalene-1-sulfonamide

Recent Advances in the Study of N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylnaphthalene-1-sulfonamide (CAS: 1091438-76-4)

The compound N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylnaphthalene-1-sulfonamide (CAS: 1091438-76-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent modulator of specific signaling pathways, particularly those involved in cancer and neurodegenerative diseases. The indole and naphthalene moieties in its structure are believed to contribute to its high affinity for target proteins, making it a promising candidate for drug development. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding modes and interactions with biological targets.

One of the key findings from the latest research is the compound's ability to inhibit the activity of certain kinases, which are often dysregulated in various cancers. In vitro and in vivo studies have demonstrated its efficacy in reducing tumor growth and metastasis, with minimal off-target effects. Additionally, its potential as a neuroprotective agent has been explored, with promising results in models of Alzheimer's and Parkinson's diseases.

The synthesis of N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylnaphthalene-1-sulfonamide has also been optimized in recent years, with improvements in yield and purity. Novel synthetic routes have been developed to facilitate large-scale production, which is crucial for further preclinical and clinical studies. These advancements have paved the way for more comprehensive investigations into its pharmacokinetics and pharmacodynamics.

Despite these promising developments, challenges remain in fully understanding the compound's mechanism of action and optimizing its therapeutic window. Future research directions may include the development of derivatives with enhanced selectivity and reduced toxicity, as well as the exploration of combination therapies with other drugs. Collaborative efforts between academia and industry will be essential to translate these findings into clinical applications.

In conclusion, N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylnaphthalene-1-sulfonamide represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted biological activities and structural versatility make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research in this area holds great promise for addressing unmet medical needs in oncology and neurology.